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Compound of Interest

[2-(4-

Compound Name: Fluorophenyl)cyclopropyllmethano
l

CAS No.: 1278662-25-1

Cat. No.: B2792118

Get Quote

Executive Safety Directive

Status:HALOGENATED ORGANIC WASTE Critical Action: Do NOT dispose of this compound
in standard organic solvent drains or non-halogenated waste containers.

Because this molecule contains a fluorine atom attached to the phenyl ring, it must be
segregated into the Halogenated Waste Stream. Improper disposal with non-halogenated
solvents can damage standard incinerators due to the formation of hydrofluoric acid (HF)
during combustion, violating environmental compliance (RCRA) and facility safety protocols.

Chemical Profile & Hazard Identification

Understanding the chemical nature of the waste is the first step in compliant disposal.
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Property

Specification

Disposal Implication

Chemical Name

[2-(4-
Fluorophenyl)cyclopropyllmeth
anol

Fluorinated: Requires halogen-

specific incineration.

CAS Number

1683522-82-8 (Isomer specific)

Use for waste manifesting.

Functional Groups

Primary Alcohol, Cyclopropyl
Ring, Aryl Fluoride

Flammable/Combustible: Treat

as ignitable waste (D001).

GHS Hazards

H315 (Skin Irrit.), H319 (Eye
Irrit.), H335 (Resp.[1][2] Irrit.)

Requires full PPE during waste
transfer.

Reactivity

Stable under normal

conditions.

Compatible with standard
halogenated solvent waste
(e.g., DCM).

Operational Disposal Protocol
Phase 1: Segregation (The "Red Line" Rule)

The most common compliance failure is mixing fluorinated intermediates with general organic

waste (e.g., Acetone, Methanol).

» Correct Stream:Halogenated Organic Waste.[3]

o Compatible Mixtures: Dichloromethane (DCM), Chloroform, Fluorobenzene.

e Incompatible Mixtures: Strong oxidizers (Peroxides, Nitric Acid), Strong bases.

Phase 2: Packaging & Container Selection

o Container Type: High-Density Polyethylene (HDPE) or Glass (Amber).

o Why? HDPE is resistant to organic solvents and fluorinated compounds.

e Venting: Use a vented cap if there is any risk of over-pressurization, though this compound is
generally non-volatile enough to use standard screw caps.
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o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

Phase 3: Labeling Requirements

Every waste container must be labeled before the first drop of waste is added.
o Label Content:
o Full Chemical Name: [2-(4-Fluorophenyl)cyclopropyllmethanol.[4]
o Constituents: If in solution, list the solvent (e.g., "10% in Dichloromethane").

o Hazard Checkbox: [x] Flammable, [x] Toxic/lIrritant, [x] Halogenated.

Phase 4: Final Disposal Method

e Method: High-Temperature Incineration with Acid Gas Scrubbing.

e Mechanism: The waste is burned at >1000°C. The fluorine content converts to HF gas,
which is captured by alkaline scrubbers in the facility's exhaust system to prevent release
into the atmosphere.

Emergency Spill Response (Pre-Disposal)

If the compound is spilled prior to containment, follow this immediate protocol:

e Evacuate & Ventilate: Clear the immediate area.

o PPE: Wear nitrile gloves (double-gloved recommended), lab coat, and safety goggles.

e Containment: Surround the spill with an inert absorbent (Vermiculite or Sand).[5] Do not use
paper towels if the substance is neat/concentrated, as this increases flammability surface
area.

e Collection: Scoop the contaminated absorbent into a wide-mouth jar.

e Labeling: Label as "Debris contaminated with [2-(4-Fluorophenyl)cyclopropyllmethanol”
and dispose of as Solid Hazardous Waste.
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Visual Decision Logic

The following diagram outlines the decision-making process for disposing of this specific
compound.
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Waste Generation:

[2-(4-Fluorophenyl)cyclopropyllmethanol

Contains Halogens (F, Cl, Br, 1)?

Yes (Fluorine)"~.No

Physical State?

Liquid/Solution\Solid/Absorbent

Stream: LIQUID HALOGENATED ORGANIC

Stream: SOLID HAZARDOUS WASTE

Segregate from Acetone/Ethanol waste

Label: 'Contains Fluorinated Organics'

Pack in HDPE/Glass Container

Ship to Incinerator
(Requires Acid Scrubbing)

Click to download full resolution via product page
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Figure 1: Decision logic for the segregation and disposal of fluorinated cyclopropyl methanol
derivatives.

Regulatory Context (RCRA)

In the United States, this waste determination falls under 40 CFR 262.11.

o Hazardous Waste Code: While not a P- or U-listed waste specifically, it likely exhibits the
characteristic of Ignitability (D001) if in a flammable solvent.

o Halogenated Solvents (F-Codes): If this compound is spent solvent waste mixed with >10%
of listed solvents (like DCM), it may carry an FOO02 code. Otherwise, it is unlisted hazardous
waste requiring characterization for flammability and toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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